Cas no 2228160-83-4 (5-bromo-4-(but-3-yn-1-yl)-2-chloropyridine)

• Product Name: 5-bromo-4-(but-3-yn-1-yl)-2-chloropyridine
• CAS No: 2228160-83-4
• MF: C₉H₇BrClN
• MW: 244.515580415726
• CID: 6102447
• PubChem ID: 165643011
• Update Time: 2025-07-23

5-bromo-4-(but-3-yn-1-yl)-2-chloropyridine Chemical and Physical Properties

Names and Identifiers

• 5-bromo-4-(but-3-yn-1-yl)-2-chloropyridine
• 2228160-83-4
• EN300-1908882

• Inchi： 1S/C9H7BrClN/c1-2-3-4-7-5-9(11)12-6-8(7)10/h1,5-6H,3-4H2
• InChI Key： FTOUSYAMJVBOAH-UHFFFAOYSA-N
• SMILES： BrC1C=NC(=CC=1CCC#C)Cl

Computed Properties

• Exact Mass: 242.94504g/mol
• Monoisotopic Mass: 242.94504g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 12.9Ų

Additional information on 5-bromo-4-(but-3-yn-1-yl)-2-chloropyridine

Introduction to 5-bromo-4-(but-3-yn-1-yl)-2-chloropyridine (CAS No. 2228160-83-4)

5-bromo-4-(but-3-yn-1-yl)-2-chloropyridine (CAS No. 2228160-83-4) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology due to its unique structural features and potential applications. This heterocyclic compound belongs to the pyridine family, which is widely recognized for its role in the synthesis of various bioactive molecules. The presence of multiple functional groups, including a bromo substituent, a chloro group, and an alkyne moiety, makes this compound a versatile intermediate in organic synthesis and drug discovery.

The compound's structure consists of a pyridine ring substituted at the 2-position with a chlorine atom, at the 4-position with a bromine atom, and at the 5-position with a but-3-ynyl group. This arrangement of functional groups provides a rich framework for further chemical modifications, enabling the synthesis of more complex molecules. The bromo and chloro atoms serve as reactive sites for cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are commonly employed in the construction of biaryl structures. These types of reactions are pivotal in the development of novel pharmaceuticals, particularly in the area of kinase inhibitors and other targeted therapies.

The but-3-ynyl group introduces a triple bond into the molecule, which can be further functionalized through various reactions such as hydrogenation, oxidation, or addition reactions. This flexibility allows chemists to tailor the compound's properties for specific applications. For instance, the triple bond can be used to introduce additional functional groups or to create more complex molecular architectures, which may enhance biological activity or improve pharmacokinetic profiles.

In recent years, 5-bromo-4-(but-3-yn-1-yl)-2-chloropyridine has been explored in several cutting-edge research studies aimed at developing new therapeutic agents. One notable area of interest is its potential use in the synthesis of small-molecule inhibitors for cancer therapy. Pyridine derivatives have shown promise as inhibitors of various kinases and other enzymes involved in tumor growth and progression. The combination of bromo and chloro substituents on the pyridine ring enhances its reactivity in cross-coupling reactions, facilitating the construction of complex inhibitors with high specificity and potency.

Moreover, the alkyne group in 5-bromo-4-(but-3-yn-1-yl)-2-chloropyridine has been utilized in the development of photoreactive probes for biological imaging. Alkynes can be readily incorporated into biomolecules via click chemistry reactions, such as copper-catalyzed azidealkyne cycloaddition (CuAAC). This reaction allows for the facile introduction of fluorophores or other reporter groups into target molecules, enabling researchers to track biological processes in real-time. The use of such probes has revolutionized our understanding of cellular dynamics and has opened new avenues for drug discovery.

Another emerging application of this compound is in materials science, particularly in the synthesis of organic semiconductors and conductive polymers. The conjugated system provided by the triple bond and aromatic ring can enhance electronic properties, making it suitable for applications in optoelectronic devices such as organic light-emitting diodes (OLEDs) and solar cells. Researchers have been exploring ways to incorporate pyridine derivatives into these materials to improve their efficiency and stability.

The synthesis of 5-bromo-4-(but-3-yn-1-yl)-2-chloropyridine typically involves multi-step organic transformations starting from commercially available precursors. A common synthetic route includes halogenation steps to introduce the bromo and chloro substituents onto the pyridine ring followed by Sonogashira coupling to attach the but-3-ynyl group. These reactions require careful optimization to ensure high yields and purity. Advanced techniques such as transition-metal catalysis are often employed to facilitate these transformations under mild conditions.

In conclusion,5-bromo-4-(but-3-yn-1-ylyl)-2-chloropyridine (CAS No. 2228160-83-4) is a multifunctional compound with broad applications in pharmaceutical chemistry, medicinal biology, and materials science. Its unique structural features make it an invaluable intermediate for synthesizing complex molecules with potential therapeutic benefits. As research continues to uncover new applications for this compound, it is likely that its importance will only grow in the coming years.